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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386 Get Quote

An In-depth Technical Guide to 5-Chloro-1-pentanol

For professionals in research, scientific, and drug development fields, 5-Chloro-1-pentanol is
a versatile bifunctional molecule. Its unique structure, possessing both a primary alcohol and a

primary alkyl chloride, makes it a valuable intermediate in various organic syntheses. This

guide provides a comprehensive overview of its chemical structure, properties, and a key

synthetic protocol.

Chemical Structure and IUPAC Name
5-Chloro-1-pentanol is an organic compound featuring a five-carbon aliphatic chain. A chlorine

atom is attached to one end of the chain (carbon 5), while a hydroxyl group (-OH) is attached to

the other end (carbon 1). This dual functionality allows for selective chemical modifications at

either end of the molecule.

The standard IUPAC name for this compound is 5-chloropentan-1-ol.[1][2][3] Its chemical

formula is C₅H₁₁ClO.[1][3][4][5]

Physicochemical Properties
The properties of 5-Chloro-1-pentanol make it suitable for a range of applications in organic

synthesis, including the production of pharmaceuticals and agrochemicals.[3][4][6] The

quantitative data for this compound are summarized in the table below.
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Property Value Citations

CAS Number 5259-98-3 [4][6][7][8]

Molecular Formula C₅H₁₁ClO [1][3][4][5]

Molecular Weight 122.59 g/mol [1][2][3][4]

Appearance Colorless clear liquid [4][9]

Boiling Point 182.8 °C at 760 mmHg [4][9]

Density 1.021 g/cm³ [4][9]

Refractive Index 1.454 [4][6][9]

Flash Point 83.2 °C [4][9]

Water Solubility Slightly soluble [3][4][9]

Solubility
Sparingly soluble in DMSO

and Methanol
[4][6]

InChI Key
DCBJCKDOZLTTDW-

UHFFFAOYSA-N
[3][8]

Canonical SMILES C(CCO)CCCl [4]

Synthetic Protocol: Synthesis from 5-Chloropentyl
Acetate
A common laboratory-scale synthesis of 5-Chloro-1-pentanol involves the hydrolysis of 5-

chloropentyl acetate.[6] This method is efficient and yields the desired product in high purity.

Experimental Methodology
The following protocol is adapted from established literature procedures.[6]

Reaction Setup: In a suitable reaction vessel, 5-chloropentyl acetate (33.9 g, 0.21 mol) is

combined with 95% ethanol (75 mL) and a 2N aqueous solution of sodium hydroxide (90

mL).
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Homogenization: The mixture is shaken until a homogeneous solution is achieved.

Reaction: The solution is allowed to stand at room temperature for several hours to facilitate

the hydrolysis of the ester.

Solvent Removal: Following the reaction, the ethanol is removed from the mixture by

distillation under reduced pressure.

Extraction: The remaining aqueous residue is extracted three times with diethyl ether (3 x

150 mL) to isolate the product.

Drying and Concentration: The combined ether extracts are dried over anhydrous potassium

carbonate. The solvent is then removed under reduced pressure.

Purification: The final product, 5-chloro-1-pentanol, is obtained as a colorless oil through

distillation. This procedure has a reported yield of 84%.[6]

Key Reactions and Applications
The bifunctional nature of 5-Chloro-1-pentanol allows for a variety of chemical

transformations, making it a key intermediate in the synthesis of more complex molecules.

Nucleophilic Substitution: The chlorine atom serves as a good leaving group, readily

undergoing substitution reactions with various nucleophiles.[7]

Esterification/Etherification: The hydroxyl group can be converted to esters or ethers.[7]

Oxidation: The primary alcohol can be oxidized to form an aldehyde or a carboxylic acid.[7]

Intramolecular Cyclization: In the presence of a base such as sodium hydride, 5-Chloro-1-
pentanol undergoes an intramolecular Williamson ether synthesis to form tetrahydropyran.

[9][10]

This versatility makes it a valuable precursor in the synthesis of amidoalkylindoles, which are

selective cannabinoid 2 receptor agonists with potential therapeutic applications.[11]

Workflow for the Synthesis of 5-Chloro-1-pentanol
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The following diagram illustrates the workflow for the synthesis of 5-Chloro-1-pentanol from 5-

chloropentyl acetate.

5-Chloropentyl Acetate
+

95% Ethanol
+

2N NaOH (aq)

Mixing and
Homogenization

1. Hydrolysis at
Room Temperature

2. Ethanol Removal
(Reduced Pressure)

3. Ether Extraction
(3x)

4.
Drying over K2CO3

&
Solvent Removal

5. Distillation6. 5-Chloro-1-pentanol
(Colorless Oil)

7.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147386#5-chloro-1-pentanol-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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